Cas no 2068-24-8 (2,2'-Methylenebis(thio)diacetic Acid)

• Product Name: 2,2'-Methylenebis(thio)diacetic Acid
• CAS No: 2068-24-8
• MF: C₅H₈O₄S₂
• MW: 196.244619369507
• CID: 84105
• PubChem ID: 87572308
• Update Time: 2025-11-06

2,2'-Methylenebis(thio)diacetic Acid Chemical and Physical Properties

Names and Identifiers

• Methylenebis(thioacetic acid)
• 2-({[(carboxymethyl)thio]methyl}thio)acetic acid
• Methylenebis(thioglycolic Acid)
• 2-(carboxymethylsulfanylmethylsulfanyl)acetic acid
• 3,5-dithia-heptanedioic acid
• Acetic acid,(methylenedithio)di
• Acetic acid,2,2'-(methylenebis(thio))bis
• Formaldehydmercaptalessigsaeure
• methane-1,1-bis-mercaptoacetic acid
• methylene bis thio acetic acid
• Methylenebisthioglycolic acid
• Methylenedithiodiacetic acid
• Acetic acid, 2,2'-[methylenebis(thio)]bis-
• Acetic acid, (methylenedithio)di-
• 2,2'-[methylenebis(thio)]diacetic acid
• 2,2'-(Methylenebis(sulfanediyl))diacetic acid
• Methylenebis-(thioglycollic acid)
• Acetic acid, 2,2'-(methylenebis(thio))bis-
• 2-([[(CARBOXYMETHYL)THIO]METHYL]THIO)ACETIC ACID
• MFCD00021766
• Methylene bis-(thioacetic acid)
• CS-0266369
• NSC 163488
• SR-01000399282-1
• AKOS001030456
• AB00631379-03
• NS00026716
• NCGC00330413-01
• SCHEMBL1324929
• 2-({[(carboxymethyl)sulfanyl]methyl}sulfanyl)acetic acid
• Acetic acid,2,2'-[methylenebis(thio)]bis-
• NSC163488
• D91293
• methylene-bis(thioglycolic acid)
• 2,2'-methylenebis(sulfanediyl)diacetic acid
• 2068-24-8
• EINECS 218-189-5
• HMS562G11
• Methylenebis(mercaptoacetic acid)
• Maybridge1_007359
• ?METHYLENEBIS(THIOACETIC ACID)
• (([(Carboxymethyl)sulfanyl]methyl)sulfanyl)acetic acid #
• SR-01000399282
• M0218
• CZEVAMMETWVBOD-UHFFFAOYSA-N
• Z56759247
• 2,2'-(Methylenebis(thio))bisacetic acid
• Acetic acid,2'-[methylenebis(thio)]bis-
• FT-0608341
• NSC-163488
• DTXSID7062164
• EU-0001617
• ({[(carboxymethyl)sulfanyl]methyl}sulfanyl)acetic acid
• 3,5-Dithiaheptanedioic acid
• 2,2'-Methylenebis(thio)diacetic Acid

• MDL： MFCD00135949
• Inchi： 1S/C5H8O4S2/c6-4(7)1-10-3-11-2-5(8)9/h1-3H2,(H,6,7)(H,8,9)
• InChI Key： CZEVAMMETWVBOD-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CSCC(=O)O

Computed Properties

• Exact Mass: 195.98600
• Monoisotopic Mass: 195.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 125

Experimental Properties

• Color/Form: Crystalline powder with a foul odor
• Density: 1.53
• Melting Point: 125.0 to 129.0 deg-C
• Boiling Point: 428.1°Cat760mmHg
• Flash Point: 212.7°C
• PSA: 125.20000
• LogP: 0.57950
• Solubility: Not determined

2,2'-Methylenebis(thio)diacetic Acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,2'-Methylenebis(thio)diacetic Acid

Introduction to 2,2'-Methylenebis(thio)diacetic Acid (CAS No. 2068-24-8)

2,2'-Methylenebis(thio)diacetic Acid, with the chemical formula C₄H₆O₄S₂, is a versatile compound widely recognized in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2068-24-8, has garnered significant attention due to its unique structural properties and its potential applications in various biochemical processes. The presence of both methylene and thioether functional groups makes it a valuable intermediate in synthesizing complex molecules, particularly in the development of novel therapeutic agents.

The structure of 2,2'-Methylenebis(thio)diacetic Acid features two carboxylic acid groups and two sulfur atoms connected by a methylene bridge. This configuration allows for diverse chemical modifications, making it a preferred building block in organic synthesis. Researchers have leveraged its reactivity to develop derivatives with enhanced biological activity, which has been particularly useful in exploring new pharmacophores for drug discovery.

In recent years, 2,2'-Methylenebis(thio)diacetic Acid has been extensively studied for its role in biomedical applications. One of the most notable areas of research is its use as a chelating agent in metallodrug development. The compound's ability to coordinate with metal ions has opened up possibilities for creating targeted therapeutic agents that can selectively bind to specific biological targets. For instance, studies have shown that complexes formed with transition metals such as copper and zinc exhibit promising antimicrobial and anti-inflammatory properties.

Furthermore, the applications of 2,2'-Methylenebis(thio)diacetic Acid extend to the field of materials science. Its incorporation into polymer matrices has led to the development of advanced materials with improved mechanical and thermal properties. These materials are particularly useful in industrial applications where durability and stability are critical. The compound's ability to form stable cross-linkages with other polymers has made it a valuable additive in producing high-performance composites.

Recent advancements in synthetic chemistry have also highlighted the role of 2,2'-Methylenebis(thio)diacetic Acid in catalytic processes. Researchers have demonstrated its effectiveness as a ligand in transition metal-catalyzed reactions, facilitating the synthesis of complex organic molecules under mild conditions. This has significant implications for green chemistry initiatives, as it reduces the need for harsh reagents and high temperatures typically required in traditional synthetic routes.

The pharmaceutical significance of CAS No. 2068-24-8 cannot be overstated. Its derivatives have been investigated for their potential in treating various diseases, including cancer and neurodegenerative disorders. For example, researchers have synthesized analogs of this compound that exhibit inhibitory effects on key enzymes involved in tumor growth. These findings underscore the importance of exploring novel scaffolds like 2,2'-Methylenebis(thio)diacetic Acid for developing next-generation therapeutics.

In addition to its biological applications, 2,2'-Methylenebis(thio)diacetic Acid has found utility in environmental science. Its chelating properties make it an effective agent for removing heavy metals from contaminated water sources. This capability is crucial in mitigating environmental pollution caused by industrial waste and has led to its incorporation into remediation strategies worldwide.

The synthesis methods for obtaining high-purity CAS No. 2068-24-8 are well-documented in the literature. Traditional approaches involve the condensation of thiol compounds with diacetic acid derivatives under controlled conditions. However, modern techniques such as flow chemistry have improved yield and purity while reducing reaction times. These innovations have made it more feasible to produce larger quantities of this compound for industrial and research purposes.

As research continues to evolve, the potential applications of 2,2'-Methylenebis(thio)diacetic Acid are likely to expand further. The growing interest in personalized medicine and targeted therapies suggests that this compound will play an increasingly important role in developing bespoke treatments tailored to individual patient needs. Its versatility as a chemical building block ensures that it will remain a cornerstone of innovation across multiple scientific disciplines.